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Compound of Interest

Compound Name: KUNG29

Cat. No.: B607732

An objective comparison of commercially available KLHL29 antibodies for use in human,
mouse, and rat models, supported by available experimental data.

For researchers investigating the intricate roles of Kelch-like family member 29 (KLHL29),
selecting a reliable antibody with consistent cross-species performance is paramount. KLHL29
is a substrate adaptor protein within the Cullin-3 (CUL3) RING E3 ubiquitin ligase complex,
playing a crucial role in protein ubiquitination and subsequent degradation. This guide provides
a comparative overview of commercially available polyclonal KLHL29 antibodies, summarizing
their validated applications and presenting available experimental data to aid in your selection
process.

Understanding the Role of KLHL29 in Cellular
Signaling

KLHL29 functions as a key component of the CUL3-RING E3 ubiquitin ligase machinery. It
specifically recognizes and binds to substrates, facilitating their ubiquitination and subsequent
degradation by the proteasome. A notable substrate of the KLHL29-CUL3 complex is the
DEAD-box RNA helicase DDX3X. By mediating the degradation of DDX3X, KLHL29 influences
cell cycle progression, highlighting its importance in cellular homeostasis and disease.[1][2]

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b607732?utm_src=pdf-interest
https://fabgennix.com/epages/862cc93a-7f43-4d98-8516-1e11a7720fd8.mobile/en_US/?ObjectPath=/Shops/862cc93a-7f43-4d98-8516-1e11a7720fd8/Categories/Immunoprecipitation_Protocol&Locale=en_US
https://www.sinobiological.com/category/classic-ip-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

e

KLHL29
(Substrate Adaptor)

Cullin-3

(Scaffold)

CUL3-RING E3 Ligase Complex\

/Ubiquitination Cascade\

E1 )

(Ub-activating enzyme)

"] (Ub-conjugating enzyme)

E2

transfers Ub to

recognizes

RBX1
(RING-box protein)

P |
llblqllltllla[ES
|

DDX3X

(Substrate)

I

|targeted for
idegradation
Proteasome

I
linfluences

Cell Cycle
Progression

© 2025 BenchChem. All rights reserved.

2/4

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

Sample Preparation

(Mouse Tissue/Cell Lysate) (Rat Tissue/Cell Lysate) (Human Tissue/Cell Lysate)
\\ o~~~ e ~ —
w
A1a|ysi;/\ ¢
DN
Gmmunoprecipitation (IPD (Western Blot (WB)) Gmmunohistochemistry (IHC))

Evaluation /
Specificity and Selectivity

Cross-Reactivity Assessment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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